Pulchinenoside A

• CAS No.: 129724-84-1
• Product Name: Pulchinenoside A
• Molecular Formula: C41H66O12
• Molecular Weight: 751 g/mol
• IUPAC Name: (1R,3aS,5aR,5bR,7aR,8R,9S,11aR,11bR,13aR,13bR)-9-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-8-(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
• Standard InChI: InChI=1S/C41H66O12/c1-20(2)22-10-15-41(36(48)49)17-16-39(6)23(28(22)41)8-9-26-37(4)13-12-27(38(5,19-42)25(37)11-14-40(26,39)7)52-35-33(30(45)24(43)18-50-35)53-34-32(47)31(46)29(44)21(3)51-34/h21-35,42-47H,1,8-19H2,2-7H3,(H,48,49)/t21-,22-,23+,24-,25+,26+,27-,28+,29-,30-,31+,32+,33+,34-,35-,37-,38-,39+,40+,41-/m0/s1
• Standard InChIKey: ISNDTNDJSXYNKT-DVIRKNLQSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H](CO[C@H]2O[C@H]3CC[C@@]4([C@H]5CC[C@@H]6[C@H]7[C@@H](CC[C@@]7(CC[C@]6([C@@]5(CC[C@H]4[C@]3(C)CO)C)C)C(=O)O)C(=C)C)C)O)O)O)O)O
• SMILES: CC([C@@H]1CC[C@]2(C(O)=O)CC[C@@]3(C)[C@]4(C)CC[C@@]5([H])[C@](C)(CO)[C@@H](O[C@H]6[C@H](O[C@H]7[C@H](O)[C@H](O)[C@@H](O)[C@H](C)O7)[C@@H](O)[C@@H](O)CO6)CC[C@]5(C)[C@@]4([H])CC[C@]3([H])[C@]21[H])=C
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4(C5CCC6C7C(CCC7(CCC6(C5(CCC4C3(C)CO)C)C)C(=O)O)C(=C)C)C)O)O)O)O)O
• Appearance: Solid powder
• Description: Pulchinenoside A is a triterpenoid saponin that inhibits NMDA-evoked currents in hippocampal neurons and NMDA-induced neuronal cell death. Pulchinenoside A increases the levels of serotonin (5-HT), 5-hydroxyindolacetic acid (5-HIAA), and norepinephrine in the hippocampus and 5-HIAA and norepinephrine in the prefrontal cortex. Pulchinenoside A reduces infarct volume in a middle cerebral artery occlusion (MCAO) rat model of ischemia. It also induces relaxation of precontracted isolated rat thoracic aorta and renal, mesenteric, and left coronary arteries in a concentration-dependent manner.
• Purity: >90% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Anemoside A3, Pulchinenoside A
• Reference: 1. Zhang, D.-M., Lin, S.-M., Lau, C.-W., et al. Anemoside A3-induced relaxation in rat renal arteries: Role of endothelium and Ca2+ channel inhibition. Planta Med. 76(16), 1814-1819 (2010).; 2. Ip, F.C.F., Fu, W.-Y., Cheng, E.Y.L., et al. Anemoside A3 enhances cognition through the regulation of synaptic function and neuroprotection. Neuropsychopharmacology 40(8), 1877-1887 (2015).
• PubChem Compound: 11721847
• Last Modified: Nov 11 2021